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Compound of Interest

Compound Name: Benzyl glycolate

Cat. No. B121983

An In-depth Technical Guide to Benzyl Glycolate

For researchers, scientists, and professionals in drug development, a thorough understanding
of key chemical reagents is paramount. Benzyl glycolate, a benzyl ester of glycolic acid, is a
versatile building block in organic synthesis with significant applications in the pharmaceutical
and polymer chemistry sectors. This technical guide provides a comprehensive overview of its
molecular properties, experimental protocols for its synthesis and analysis, and its role in
various synthetic pathways.

Molecular and Physical Properties

Benzyl glycolate is a colorless liquid at room temperature.[1] A summary of its key quantitative
data is presented below for easy reference.

Property Value

Molecular Weight 166.17 g/mol [1][2][3]
Molecular Formula C9H1003[1][2][3]

Linear Formula HOCH2CO2CH2C6H5[4]
CAS Number 30379-58-9[1][2]

Density 1.171 g/mL at 25 °C[1][2][4]
Boiling Point 136 °C at 14 mmHg[1][2][4]
Refractive Index n20/D 1.527[1][4]
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Experimental Protocols

Detailed methodologies for the synthesis and analysis of benzyl glycolate are crucial for its
effective application in research and development.

Synthesis of Benzyl Glycolate

A common method for the synthesis of benzyl glycolate involves the reaction of 2-
hydroxyacetic acid with benzyl bromide.[1]

Materials:

» 2-hydroxyacetic acid (70% aqueous solution)
e Cesium carbonate (Cs2CO3)
e Methanol

o Water

o Dimethylformamide (DMF)

e Benzyl bromide

e Brine

o Ethyl acetate

e Magnesium sulfate (MgS0O4)
Procedure:[1]

e Asuspension is formed by stirring 2-hydroxyacetic acid (889 mg, 12.0 mmol) and Cs2CO3
(1955 mg, 6.00 mmol) in a solvent mixture of methanol (22 mL) and water (4 mL) for 30
minutes at room temperature.

e The solvent is subsequently removed, and the residue is dissolved in DMF (18 mL) that has
been pre-cooled to 0 °C.
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o After 10 minutes, benzyl bromide (2155 mg, 12.6 mmol) is added, and the reaction mixture is
stirred for 24 hours at room temperature.

e Upon completion, the reaction is quenched with brine (20 mL).
e The organic layer is extracted with ethyl acetate (3 x 25 mL).
e The combined organic extract is washed sequentially with water (25 mL) and brine (20 mL).

e The washed extract is dried over MgSO4 and concentrated in a vacuum to yield benzyl 2-
hydroxyacetate as a colorless liquid.

Another prevalent synthetic route is the direct esterification of glycolic acid with benzyl alcohol,
often utilizing an acid catalyst.[5]

Analytical Characterization

To ensure the quality and confirm the structure of synthesized benzyl glycolate, several
analytical techniques are employed.

o Gas Chromatography (GC): Gas chromatography, particularly with flame ionization detection
(GC-FID), is the primary method for assessing the purity of benzyl glycolate.[5]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides definitive structural
confirmation by identifying the characteristic chemical shifts of the aromatic protons, the
benzyl methylene group, and the glycolic acid ester moiety.[5]

e High-Performance Liquid Chromatography (HPLC): HPLC analysis can also be used to
determine the purity and retention time of the product.[1]

Synthetic Applications and Logical Workflow

Benzyl glycolate serves as a crucial intermediate in the synthesis of more complex molecules.
[6] It is utilized in the preparation of monosaccharide building blocks, polymeric phosphazenes,
and phosphonate dipeptides which may act as potential inhibitors of VanX.[1][4][7][8][9] The
benzyl group in benzyl glycolate can act as a protecting group for the hydroxyl function of the
molecule, allowing for selective chemical modifications at other positions.[5]
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The following diagram illustrates a generalized workflow for the synthesis and purification of
benzyl glycolate.

e Final Product g Analysis N
.. (BenzyiGlycolate) /TN (HPLC,GC.NMR) U/

Click to download full resolution via product page

Workflow for the synthesis and purification of benzyl glycolate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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